Cas no 883111-37-3 (3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-2-phenyl-, (2S,3S)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-2-phenyl-, (2S,3S)-
• CAS No: 883111-37-3
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5234105
• Update Time: 2025-08-03

3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-2-phenyl-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-2-phenyl-, (2S,3S)-
• Rac-(2r,3r)-1-methyl-5-oxo-2-phenylpyrrolidine-3-carboxylic acid, trans

• Inchi： 1S/C12H13NO3/c1-13-10(14)7-9(12(15)16)11(13)8-5-3-2-4-6-8/h2-6,9,11H,7H2,1H3,(H,15,16)/t9-,11+/m0/s1
• InChI Key： OWKGDEDCXQCCSO-GXSJLCMTSA-N
• SMILES： N1(C)C(=O)C[C@H](C(O)=O)[C@H]1C1=CC=CC=C1

Additional information on 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-2-phenyl-, (2S,3S)-

Comprehensive Overview of 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-2-phenyl-, (2S,3S)- (CAS No. 883111-37-3)

The compound 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-2-phenyl-, (2S,3S)- (CAS No. 883111-37-3) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The (2S,3S) configuration ensures high enantioselectivity, which is critical for achieving desired biological activity.

In recent years, the demand for chiral building blocks like 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-2-phenyl-, (2S,3S)- has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound is often explored in the context of peptidomimetics and small-molecule therapeutics, addressing pressing healthcare challenges such as antimicrobial resistance and neurodegenerative diseases. Its structural features, including the 5-oxo and phenyl moieties, contribute to its versatility in medicinal chemistry applications.

From a synthetic perspective, CAS No. 883111-37-3 is frequently discussed in academic and industrial forums for its efficient preparation via catalytic asymmetric methods. The compound's pyrrolidine core is a common motif in natural products and pharmaceuticals, making it a hotspot for innovation. Researchers are also investigating its potential in bioconjugation and prodrug design, aligning with trends in personalized medicine and targeted drug delivery systems.

Another area of interest is the compound's physicochemical properties, such as solubility and stability, which are crucial for formulation development. The 1-methyl and carboxylic acid groups enhance its compatibility with various solvents and matrices, facilitating its use in high-throughput screening assays. Additionally, its chiral purity is a key consideration for regulatory compliance in drug development, reflecting the growing emphasis on quality-by-design principles.

Beyond pharmaceuticals, 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-2-phenyl-, (2S,3S)- has applications in agrochemicals and materials science. Its ability to act as a ligand or catalyst in asymmetric transformations is particularly noteworthy, offering sustainable alternatives to traditional synthetic routes. As industries shift toward eco-friendly practices, this compound's relevance in green catalysis and biobased materials continues to grow.

In summary, CAS No. 883111-37-3 represents a multifaceted tool for modern chemistry, bridging gaps between academia and industry. Its alignment with trending topics like chiral synthesis, drug discovery, and sustainability ensures its enduring significance in scientific research. Future studies may further unlock its potential in emerging fields such as artificial intelligence-driven molecular design and biocatalysis, solidifying its role as a cornerstone of innovation.